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Compound of Interest

Compound Name: 1-Methyl-1-propylhydrazine

Cat. No.: B15359852

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methyl-1-propylhydrazine, a
chemical compound with potential applications in organic synthesis and medicinal chemistry.
This document consolidates available data on its chemical properties, synthesis, and analytical
characterization, and explores its potential biological relevance.

Chemical and Physical Properties

1-Methyl-1-propylhydrazine is a short-chain asymmetrical dialkylhydrazine. Its fundamental
properties are summarized in the table below.
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Property Value Source
CAS Number 4986-49-6

Molecular Formula C4H12N2 [1]
Molecular Weight 88.15 g/mol [1]
Boiling Point 103.2-103.7 °C (at 753 Torr)

Density 0.7986 g/cm3

INChi=1S/C4H12N2/c1-3-4-
InChl [1]
6(2)5/h3-5H2,1-2H3

JOFQXPUKJIIQCPW-
InChlKey [1]
UHFFFAOYSA-N

SMILES CCCN(C)N [1]

Synthesis of 1-Methyl-1-propylhydrazine

While a specific, detailed experimental protocol for the synthesis of 1-Methyl-1-
propylhydrazine is not readily available in the reviewed literature, general methods for the
synthesis of 1,1-dialkylhydrazines can be adapted. Two common approaches are the reduction
of N-nitrosamines and the alkylation of hydrazines.

Experimental Protocol: Reduction of N-Nitroso-N-
methylpropylamine

This procedure is a generalized method based on the reduction of N-nitrosamines, a common
route to 1,1-dialkylhydrazines.

Materials:
e N-Nitroso-N-methylpropylamine
e Lithium aluminum hydride (LiAIH4)[2][3]

e Anhydrous diethyl ether or tetrahydrofuran (THF)
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Dry ice/acetone bath
Sodium sulfate (anhydrous)

Standard glassware for inert atmosphere reactions (three-neck flask, dropping funnel,
condenser)

Magnetic stirrer
Procedure:

A three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a
reflux condenser with a nitrogen inlet is charged with a suspension of lithium aluminum
hydride (1.1 equivalents) in anhydrous diethyl ether under a nitrogen atmosphere.

The suspension is cooled to 0 °C using an ice bath.

A solution of N-Nitroso-N-methylpropylamine (1 equivalent) in anhydrous diethyl ether is
added dropwise to the stirred suspension at a rate that maintains the reaction temperature
below 10 °C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and then stirred for an additional 12-24 hours. Reaction progress can be monitored by thin-
layer chromatography (TLC) or gas chromatography (GC).

Upon completion, the reaction is carefully quenched by the slow, dropwise addition of water,
followed by a 15% aqueous sodium hydroxide solution, and then water again, while cooling
the flask in an ice bath.

The resulting precipitate is removed by filtration, and the filter cake is washed with diethyl
ether.

The combined organic phases are dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure.

The crude 1-Methyl-1-propylhydrazine is then purified by fractional distillation under
reduced pressure.
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Logical Workflow for Synthesis:

Synthesis of 1-Methyl-1-propylhydrazine

LiAIH4 in dry ether/THF
Reduction Reaction Aqueous WorkupHDistillation 1-Methyl-1-propylhydrazine
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Workflow for MAO Inhibitor Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS: 4986-49-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15359852#1-methyl-1-propylhydrazine-cas-number-
4986-49-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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